3-(2-aminoethyl)-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
3-(2-aminoethyl)-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
Brand Name:
Vulcanchem
CAS No.:
125094-03-3
VCID:
VC0053894
InChI:
InChI=1S/C25H31FN4O2.3ClH/c26-21-10-8-20(9-11-21)23(31)7-4-15-28-16-12-25(13-17-28)24(32)29(18-14-27)19-30(25)22-5-2-1-3-6-22;;;/h1-3,5-6,8-11H,4,7,12-19,27H2;3*1H
SMILES:
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCN)CCCC(=O)C4=CC=C(C=C4)F.Cl.Cl.Cl
Molecular Formula:
C25H34Cl3FN4O2
Molecular Weight:
547.9 g/mol
3-(2-aminoethyl)-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
CAS No.: 125094-03-3
Main Products
VCID: VC0053894
Molecular Formula: C25H34Cl3FN4O2
Molecular Weight: 547.9 g/mol
| CAS No. | 125094-03-3 |
|---|---|
| Product Name | 3-(2-aminoethyl)-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one |
| Molecular Formula | C25H34Cl3FN4O2 |
| Molecular Weight | 547.9 g/mol |
| IUPAC Name | 3-(2-aminoethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one;trihydrochloride |
| Standard InChI | InChI=1S/C25H31FN4O2.3ClH/c26-21-10-8-20(9-11-21)23(31)7-4-15-28-16-12-25(13-17-28)24(32)29(18-14-27)19-30(25)22-5-2-1-3-6-22;;;/h1-3,5-6,8-11H,4,7,12-19,27H2;3*1H |
| Standard InChIKey | ITWWVHIBRAUFLJ-UHFFFAOYSA-N |
| SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCN)CCCC(=O)C4=CC=C(C=C4)F.Cl.Cl.Cl |
| Canonical SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCN)CCCC(=O)C4=CC=C(C=C4)F.Cl.Cl.Cl |
| Synonyms | 3-(2-aminoethyl)-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one 3-AES |
| PubChem Compound | 196786 |
| Last Modified | Nov 11 2021 |
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